Cas no 1346270-02-7 (4-(5-amino-1H-pyrazol-3-yl)phenol)

• Product Name: 4-(5-amino-1H-pyrazol-3-yl)phenol
• CAS No: 1346270-02-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD07787064
• CID: 1006898
• PubChem ID: 136068797
• Update Time: 2025-11-02

4-(5-amino-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Amino-1H-pyrazol-3-yl)-phenol
• 4-(5-amino-1H-pyrazol-3-yl)phenol
• Z1575304439
• EN300-96861
• CHEMBL3804990
• CS-0265188
• 4-(5-AMINO-2H-PYRAZOL-3-YL)PHENOL
• G62739
• 1346270-02-7
• AKOS006287369
• 4-(3-amino-1H-pyrazol-5-yl)phenol

• MDL： MFCD07787064
• Inchi： 1S/C9H9N3O/c10-9-5-8(11-12-9)6-1-3-7(13)4-2-6/h1-5,13H,(H3,10,11,12)
• InChI Key： PMHVSMGLOCEQHG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(5-amino-1H-pyrazol-3-yl)phenol

4-(5-Amino-1H-pyrazol-3-yl)phenol (CAS No. 1346270-02-7): A Comprehensive Overview

4-(5-Amino-1H-pyrazol-3-yl)phenol (CAS No. 1346270-02-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic phenol derivative combines the unique properties of both pyrazole and phenolic functional groups, making it a versatile building block for various applications. The compound's molecular structure features an amino-substituted pyrazole ring attached to a phenolic moiety, creating opportunities for diverse chemical modifications.

The growing interest in 4-(5-amino-1H-pyrazol-3-yl)phenol stems from its potential applications in drug discovery, particularly as a pharmacophore in medicinal chemistry. Researchers are exploring its use in developing targeted therapies due to its ability to interact with biological systems through multiple binding sites. The compound's hydrogen bonding capacity, derived from both its amino group and phenolic hydroxyl, makes it particularly valuable in designing small molecule inhibitors.

Recent studies highlight the compound's relevance in addressing current healthcare challenges, including the search for novel anti-inflammatory agents and enzyme modulators. The pyrazole-phenol hybrid structure of 4-(5-amino-1H-pyrazol-3-yl)phenol shows promise in modulating various biological pathways, making it a subject of intense investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-(5-amino-1H-pyrazol-3-yl)phenol serves as an important intermediate in organic synthesis. Its multifunctional nature allows for selective modifications at different positions, enabling the creation of diverse molecular architectures. Chemists value this compound for its potential in constructing complex heterocyclic systems and biologically active scaffolds.

The material science applications of 4-(5-amino-1H-pyrazol-3-yl)phenol are equally noteworthy. Researchers are investigating its incorporation into functional polymers and coordination complexes, where its chelating properties and electron-donating characteristics can impart unique material properties. These applications align with current trends in developing smart materials and advanced coatings.

Quality control and characterization of 4-(5-amino-1H-pyrazol-3-yl)phenol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure the compound's purity and confirm its structural identity. These analytical methods are crucial for maintaining the reproducibility of research involving this specialized chemical.

The commercial availability of 4-(5-amino-1H-pyrazol-3-yl)phenol has increased in recent years, reflecting its growing importance in research and development. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for larger-scale applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain the compound's stability over time.

Environmental and safety considerations for 4-(5-amino-1H-pyrazol-3-yl)phenol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used when handling this compound. Proper ventilation and standard chemical hygiene practices are recommended for all work involving this material.

Future research directions for 4-(5-amino-1H-pyrazol-3-yl)phenol are likely to focus on expanding its applications in drug discovery and material science. The compound's unique structural features position it as a valuable tool for addressing current challenges in these fields. As synthetic methodologies advance and biological screening techniques become more sophisticated, the full potential of this interesting molecule may be realized.

For researchers considering working with 4-(5-amino-1H-pyrazol-3-yl)phenol, it's important to consult recent literature to stay updated on the latest applications and synthetic protocols. The compound's versatility ensures its continued relevance in multiple areas of chemical research, making it a worthwhile addition to many research programs focused on heterocyclic chemistry and molecular design.